Cas no 138606-34-5 (2-amino-7-[(7-methyltetraphen-12-yl)methyl]-3,7-dihydro-6H-purin-6-one)

• Product Name: 2-amino-7-[(7-methyltetraphen-12-yl)methyl]-3,7-dihydro-6H-purin-6-one
• CAS No: 138606-34-5
• MF: C₂₅H₁₉N₅O
• MW: 405.451264619827
• CID: 1263996
• PubChem ID: 135743873
• Update Time: 2025-04-20

2-amino-7-[(7-methyltetraphen-12-yl)methyl]-3,7-dihydro-6H-purin-6-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-7-[(7-methyltetraphen-12-yl)methyl]-3,7-dihydro-6H-purin-6-one
• 2-amino-7-[(7-methylbenzo[a]anthracen-12-yl)methyl]-3H-purin-6-one
• 2-Amino-7-((7-methylbenzo(b)phenanthren-12-yl)methyl)-3H-purin-6-one
• 138606-34-5
• DTXSID50160729

• Inchi： 1S/C25H19N5O/c1-14-16-7-4-5-9-19(16)20(21-17(14)11-10-15-6-2-3-8-18(15)21)12-30-13-27-23-22(30)24(31)29-25(26)28-23/h2-11,13H,12H2,1H3,(H3,26,28,29,31)
• InChI Key： PAEVJJDBDNBZTC-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C(N)N1)N=CN2CC1C2C=CC=CC=2C(C)=C2C=CC3C=CC=CC=3C=12

Computed Properties

• Exact Mass: 405.15917
• Monoisotopic Mass: 405.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 2
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 85.3Ų

Experimental Properties

• PSA: 85.3